N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide

• IUPAC Name: N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C16H18ClNO2S/c1-13(2)18(12-14-7-4-3-5-8-14)21(19,20)16-10-6-9-15(17)11-16/h3-11,13H,12H2,1-2H3
• InChI Key: GWKUMBJPGVYSFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CC=CC=C1)S(=O)(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C16H18ClNO2S
• Molecular Weight: 323.8 g/mol

Description

N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide is a chemical compound that belongs to the class of sulfonamide compounds. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide involves the inhibition of various enzymes, as mentioned above. The exact mechanism of inhibition may vary depending on the specific enzyme targeted, but it typically involves the binding of N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide to the active site of the enzyme, thereby preventing its normal function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide depend on the specific enzyme targeted. For example, inhibition of carbonic anhydrase can lead to decreased acid secretion in the stomach, while inhibition of metalloproteinases can lead to decreased inflammation and angiogenesis. These effects make N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide a potential therapeutic agent for a wide range of diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide is its well-established synthesis method and purity. This allows for reproducible experiments and accurate data analysis. However, one limitation is its potential toxicity, which may limit its use in certain experiments or require the use of protective equipment.

Future Directions

For research on N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide include further studies on its potential applications in drug development, particularly in the treatment of cancer and inflammation. Additionally, studies on its toxicity and potential side effects may be warranted to ensure its safety for use in humans. Finally, modifications to the structure of N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide may be explored to optimize its activity and selectivity against specific enzymes.

Synthesis Methods

The synthesis of N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide involves the reaction of benzylamine with chloroacetone in the presence of sodium hydroxide. The resulting product is then treated with benzenesulfonyl chloride to yield N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide. The synthesis method has been well established in the literature, and the purity and yield of the product can be optimized through various modifications.

Scientific Research Applications

N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide has been studied for its potential applications in medicinal chemistry, particularly as a scaffold for the development of new drugs. It has been shown to exhibit inhibitory activity against various enzymes, including carbonic anhydrase, histone deacetylase, and metalloproteinases. These enzymes play important roles in various biological processes, including cancer progression and inflammation, making N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide a promising candidate for drug development.